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Compound of Interest

Compound Name: 4-(1-Adamantyloxy)phenol

CAS No.: 1116090-59-5

Cat. No.: B1372092

Get Quote

Structural Architecture, Synthetic Pathways, and
Pharmacophore Utility[1]
Molecular Architecture & Physicochemical
Properties[1]
4-(1-Adamantyloxy)phenol represents a distinct class of "diamondoid" ether derivatives.[1]

Unlike its more common C-alkylated isomer (4-(1-adamantyl)phenol), this molecule features an

ether linkage (C–O–C) connecting the rigid, lipophilic adamantane cage to the redox-active

phenol ring.[1]

This structural nuance fundamentally alters its electronic properties, metabolic stability, and

application in drug design and materials science (specifically liquid crystals).
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Property Value / Description

IUPAC Name
4-(tricyclo[3.3.1.1

]dec-1-yloxy)phenol

Common Name Hydroquinone mono-adamantyl ether

Molecular Formula

C

H

O

Molecular Weight 244.33 g/mol

Linkage Type Ether (Adamantyl-O-Phenyl)

LogP (Predicted) ~4.2 – 4.8 (High Lipophilicity)

H-Bond Donors 1 (Phenolic OH)

H-Bond Acceptors 2 (Ether Oxygen, Phenolic Oxygen)

The "Lipophilic Bullet" Effect
The adamantane moiety acts as a "lipophilic bullet," significantly increasing the membrane

permeability of the parent phenol without introducing the conformational flexibility associated

with long alkyl chains.

Steric Bulk: The cage structure (diameter ~7 Å) hinders enzymatic attack on the ether

linkage, granting superior metabolic stability compared to standard alkyl ethers.

Electronic Decoupling: The ether oxygen acts as a weak electron donor to the phenol ring,

but the bulky adamantyl group prevents coplanarity in certain transition states, subtly

influencing the pKa of the distal hydroxyl group.

Critical Structural Distinction (Isomer Alert)
WARNING: A common error in literature and procurement is confusing the Ether variant with

the C-Alkylated variant.[1] They are chemically distinct.[1]
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Feature
4-(1-Adamantyloxy)phenol

(Target)
4-(1-Adamantyl)phenol

(Common Impurity/Isomer)

Structure Ad–O–Ph–OH Ad–C–Ph–OH

Bonding Ether Linkage Carbon-Carbon Bond

Synthesis
Requires O-selective

conditions (Ag salts/PTC)

Friedel-Crafts Alkylation (Acid

Catalysis)

Stability
Acid-labile (cleaves to Ad-

cation)
Extremely stable (C-C bond)

Primary Use
Liquid Crystals, Cleavable

Linkers

Retinoid Scaffolds (e.g.,

Adapalene precursors)

Synthetic Pathways & Process Optimization
Synthesizing the ether linkage between a tertiary carbon (1-adamantyl) and a phenol is

thermodynamically challenging due to the steric hindrance of the adamantane cage and the

tendency for the adamantyl carbocation to attack the aromatic ring (C-alkylation).[1]

Pathway A: Silver-Promoted Nucleophilic Substitution
(Recommended)
Standard Williamson ether synthesis (

) fails because 1-bromoadamantane cannot undergo backside attack.[1] The reaction must
proceed via an

-like mechanism where the leaving group is assisted.

Reagents: 1-Bromoadamantane, Hydroquinone (excess), Silver Carbonate (Ag

CO

) or Silver Perchlorate (AgClO

).[1]

Solvent: Anhydrous Benzene or Toluene.[1]
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Mechanism: The silver ion abstracts the bromide, creating a transient adamantyl

cation/silver-bromide ion pair. The phenolic oxygen (nucleophile) intercepts this cation before

it can attack the aromatic ring carbon.[1]

Pathway B: Phase Transfer Catalysis (PTC)
For industrial scalability, silver salts are too expensive.[1] A PTC approach utilizes the interface

between organic and aqueous phases to promote O-alkylation.[1]

Catalyst: Tetrabutylammonium bromide (TBAB) or 18-Crown-6.[1]

Conditions: 1-Bromoadamantane + Hydroquinone in CH

Cl

/ 50% NaOH(aq).

Note: This method often yields a mixture of O- and C-alkylated products, requiring rigorous

column chromatography for purification.[1]

Experimental Protocol (Silver Carbonate Method)
This protocol prioritizes O-selectivity.

Preparation: In a flame-dried round-bottom flask under Argon, dissolve Hydroquinone (2.2

eq, 22 mmol) in anhydrous Toluene (50 mL).

Activation: Add Silver Carbonate (1.1 eq, 11 mmol). The mixture will be heterogeneous.[1]

Addition: Add 1-Bromoadamantane (1.0 eq, 10 mmol) in one portion.

Reflux: Heat to reflux (110°C) for 12–18 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc 8:2). The product (Ether) typically has a higher Rf than the C-alkylated

byproduct.[1]

Workup: Filter off the silver salts through a Celite pad. Wash the pad with EtOAc.[1]

Purification: Concentrate the filtrate. Purify via flash column chromatography (Silica Gel).
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Gradient: 100% Hexane

90:10 Hexane:EtOAc.[1]

Target: Isolate the mono-ether (4-(1-adamantyloxy)phenol).[1]

Mechanistic Visualization
The following diagram illustrates the bifurcation between the desired Ether synthesis and the

competing C-alkylation (Friedel-Crafts) pathway.
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Caption: Mechanistic divergence in adamantylation. Silver salts (Green path) favor the kinetic

O-alkylation, while thermal solvolysis favors thermodynamic C-alkylation.[1]

Pharmacological & Material Applications[2]
Drug Design: The "Rigid Spacer"
In medicinal chemistry, 4-(1-adamantyloxy)phenol serves as a bioisostere for long-chain

alkoxy phenols.[1]

Tyrosinase Inhibition: Derivatives of this scaffold have shown potential as depigmenting

agents.[1] The adamantyl group occupies the hydrophobic pocket of the tyrosinase enzyme

more effectively than linear alkyl chains.

Prodrug Strategy: The ether bond is stable in plasma but can be designed to be cleaved

under specific oxidative conditions, releasing the active hydroquinone moiety (cytotoxic)
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specifically at disease sites.

Liquid Crystals
This molecule is a critical "mesogenic core" precursor.[1]

The rigid, globular adamantane prevents efficient packing in the solid state, lowering melting

points compared to planar aromatics.

However, it maintains high thermal stability, making it ideal for high-performance polymers

(e.g., Poly(ether ether ketone) analogs) where thermal resistance is required without

brittleness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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